Cas no 7210-81-3 (N-(2,2-dimethylpropyl)aniline)

• Product Name: N-(2,2-dimethylpropyl)aniline
• CAS No: 7210-81-3
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 544495
• PubChem ID: 571508
• Update Time: 2025-05-20

N-(2,2-dimethylpropyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(2,2-dimethylpropyl)-
• N-(2,2-dimethylpropyl)aniline
• Neopentylphenylamine
• 2,2-dimethyl-propyl-phenyl-amine
• AMY19643
• N-Neopentyl-N-phenylamine #
• SCHEMBL3732806
• EN300-152550
• A1-41143
• N-Neopentyl-N-phenylamine
• Z685843996
• N-Neopentylbenzenamine
• DTXSID20341240
• Aniline, N-neopentyl-
• InChI=1/C11H17N/c1-11(2,3)9-12-10-7-5-4-6-8-10/h4-8,12H,9H2,1-3H3
• VSKKJZDWXKPOGW-UHFFFAOYSA-
• SB76694
• VSKKJZDWXKPOGW-UHFFFAOYSA-N
• AKOS005293119
• 7210-81-3
• N-Neopentylaniline
• G42392
• aniline, N-(2,2-dimethyl)propyl-

• Inchi： 1S/C11H17N/c1-11(2,3)9-12-10-7-5-4-6-8-10/h4-8,12H,9H2,1-3H3
• InChI Key： VSKKJZDWXKPOGW-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)CC(C)(C)C

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(2,2-dimethylpropyl)aniline

Comprehensive Overview of N-(2,2-dimethylpropyl)aniline (CAS No. 7210-81-3): Properties, Applications, and Industry Insights

N-(2,2-dimethylpropyl)aniline (CAS No. 7210-81-3), a specialized organic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This tertiary amine derivative, characterized by a neopentyl group attached to the nitrogen of aniline, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent trends in green chemistry and sustainable synthesis have further amplified interest in this compound, as researchers explore its potential in catalytic processes and bio-based material development.

The molecular structure of N-(2,2-dimethylpropyl)aniline features a sterically hindered amine center, which contributes to its distinctive chemical behavior. This property has been leveraged in asymmetric synthesis applications, particularly in the preparation of chiral ligands for transition metal catalysts. Industry reports indicate growing demand for such intermediates in the production of high-performance polymers and electronic materials, where precise molecular control is paramount. Analytical studies using HPLC-MS and NMR spectroscopy have confirmed the compound's high purity (>98%) in commercial samples, meeting stringent requirements for advanced material synthesis.

From a regulatory perspective, CAS 7210-81-3 has been extensively evaluated for workplace safety under OSHA and REACH guidelines. While not classified as hazardous under current standards, proper handling with PPE including nitrile gloves and safety goggles is recommended during laboratory use. The compound's low volatility (vapor pressure < 0.01 mmHg at 25°C) and moderate water solubility (12 mg/L at 20°C) contribute to its manageable environmental profile, aligning with modern eco-design principles in chemical manufacturing.

Innovative applications of N-(2,2-dimethylpropyl)aniline have emerged in photovoltaic materials research, where its electron-donating characteristics enhance charge transport in organic solar cells. Patent analysis reveals a 35% increase in filings referencing this compound since 2020, particularly in OLED technology and flexible electronics. These developments respond to the global push for renewable energy solutions, positioning the chemical as a potential enabler of next-generation energy harvesting devices.

Quality control protocols for 7210-81-3 typically involve GC-FID analysis with internal standardization, ensuring batch-to-batch consistency for industrial users. Storage recommendations suggest amber glass containers under inert gas (argon or nitrogen) at temperatures below 25°C to maintain stability. The compound's thermal decomposition profile, studied via TGA-DSC, shows excellent resistance to degradation up to 180°C, making it suitable for high-temperature processing in polymer formulations.

Market intelligence indicates steady growth (CAGR 4.2%) for N-(2,2-dimethylpropyl)aniline derivatives through 2028, driven by expanding applications in advanced coatings and adhesive technologies. Formulators value its compatibility with epoxy resins and polyurethane systems, where it functions as both a curing agent and viscosity modifier. Recent breakthroughs in flow chemistry have further optimized its production, reducing solvent waste by 60% compared to traditional batch methods.

Academic investigations continue to explore novel derivatives of CAS 7210-81-3, particularly in medicinal chemistry where its scaffold shows promise for CNS-active compounds. Structure-activity relationship (SAR) studies demonstrate how modifications to the aniline ring can tune biological activity, opening avenues for targeted drug design. These findings align with current pharmaceutical industry priorities in neurodegenerative disease research and precision medicine development.

Environmental fate studies utilizing OECD 301 protocols confirm that N-(2,2-dimethylpropyl)aniline undergoes >80% biodegradation within 28 days under aerobic conditions. This favorable profile supports its inclusion in green chemistry initiatives, particularly when compared to traditional aniline derivatives. Life cycle assessment (LCA) models suggest that energy-efficient synthesis routes could further reduce the carbon footprint of 7210-81-3 production by 30-40%.

Industrial scale-up considerations for N-(2,2-dimethylpropyl)aniline highlight the importance of continuous processing technologies to maintain cost competitiveness. Process intensification strategies, including microwave-assisted synthesis and catalytic hydrogenation, have demonstrated significant improvements in yield (up to 92%) while minimizing byproduct formation. These advancements address growing market demands for high-purity specialty chemicals in electronics and advanced material sectors.

Emerging research directions for CAS 7210-81-3 include its potential as a building block for metal-organic frameworks (MOFs) and covalent organic polymers (COPs). Preliminary results show exceptional porosity and thermal stability in these materials, suggesting applications in gas storage and molecular separation technologies. Such innovations position this aniline derivative at the forefront of nanomaterials development for environmental and energy applications.